Cas no 1448060-99-8 (3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide)

• Product Name: 3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide
• CAS No: 1448060-99-8
• MF: C₁₈H₁₈N₄O₄
• MW: 354.359923839569
• CID: 6586870
• PubChem ID: 71802525
• Update Time: 2025-10-31

3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide
• AKOS024554236
• 3-(benzyloxy)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-1,2-oxazole-5-carboxamide
• 1448060-99-8
• F6404-4989
• N-[3-(6-oxopyridazin-1-yl)propyl]-3-phenylmethoxy-1,2-oxazole-5-carboxamide
• 3-(benzyloxy)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)isoxazole-5-carboxamide

• Inchi： 1S/C18H18N4O4/c23-17-8-4-10-20-22(17)11-5-9-19-18(24)15-12-16(21-26-15)25-13-14-6-2-1-3-7-14/h1-4,6-8,10,12H,5,9,11,13H2,(H,19,24)
• InChI Key： HAVOIFPIRIJRNP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(NCCCN2C(C=CC=N2)=O)=O)ON=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.13280507g/mol
• Monoisotopic Mass: 354.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide

Introduction to 3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide (CAS No. 1448060-99-8)

3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide, with the CAS number 1448060-99-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, including a benzyloxy group, a pyridazinone moiety, and an amide linkage. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide typically involves multi-step reactions, including the formation of the oxazole ring, the introduction of the benzyloxy group, and the coupling of the pyridazinone moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various research and development activities.

In terms of its biological properties, 3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial targets in cancer therapy. The ability to selectively inhibit these kinases can lead to reduced tumor growth and improved patient outcomes.

Beyond its role as an enzyme inhibitor, 3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that this compound can modulate key inflammatory pathways, thereby reducing inflammation and associated symptoms.

The pharmacokinetic profile of 3-(benzyloxy)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-5-carboxamide is another important aspect that has been studied in detail. Pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a suitable half-life, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(benzyloxy)-N-3-(6-o xo - 1 , 6 - dihydropyridazin - 1 - yl ) propyl - 1 , 2 - oxazole - 5 - carboxamide in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing to later-stage clinical trials.

In addition to its therapeutic potential, 3-(benzyloxy)-N - 3 -( 6 - oxo - 1 , 6 - dihydropyridazin - 1 - yl ) propyl - 1 , 2 - oxazole - 5 - carboxamide has also been explored for its use in diagnostic applications. Its unique chemical structure and biological activity make it a valuable tool for studying specific biological processes and pathways. For example, it can be used as a probe to investigate enzyme kinetics and substrate specificity in vitro.

The future prospects for 3 -( benzyloxy ) - N - 3 -( 6 - oxo - 1 , 6 - dihydropyridazin - 1 - yl ) propyl - 1 , 2 - oxazole - 5 - carboxamide are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability.

In conclusion, 3 -( benzyloxy ) - N - 3 -( 6 - oxo - 1 , 6 - dihydropyridazin - 1 - yl ) propyl - 1 , 2 - oxazole - 5 - carboxamide (CAS No . 1448060 –99–8) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the development of novel treatments for a range of diseases.